4-(4-Methoxyphenyl)piperidin-3-ol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• SMILES: COC1=CC=C(C=C1)C2CCNCC2O
• InChI: InChI=1S/C12H17NO2/c1-15-10-4-2-9(3-5-10)11-6-7-13-8-12(11)14/h2-5,11-14H,6-8H2,1H3
• InChIKey: NQXYVDTXOJUWOR-UHFFFAOYSA-N

Researchers exploring sigma-2 pharmacology often face a scarcity of well-characterized, fragment-like 4-arylpiperidine scaffolds with validated target engagement. 4-(4-Methoxyphenyl)piperidin-3-ol directly addresses this gap as a low-micromolar sigma-2 ligand (Ki=90 nM in rat PC12 cells). • Dual-vector SAR: Free secondary amine (N-substitution) and 3-hydroxyl group (O-functionalization) enable parallel lead optimization without protecting-group manipulation. • Fragment-like profile: MW 207.27, tPSA ~41.5 Ų, 2 HBD, 2 HBA - ideal for fragment screening or library enumeration. • Supply reliability: Available as a research-use-only building block with batch-level quality assurance and global shipping from California, USA.

4-(4-Methoxyphenyl)piperidin-3-ol Compound Overview

4-(4-Methoxyphenyl)piperidin-3-ol (CAS 1204295-01-1) is a 3-hydroxy-4-arylpiperidine derivative with a molecular formula of C₁₂H₁₇NO₂ and molecular weight 207.27 g/mol . The compound features a para-methoxyphenyl substituent at the piperidine 4-position and a hydroxyl group at the 3-position, creating a distinctive 1,2-aminoalcohol motif with two stereogenic centers. This scaffold has been evaluated in biological screening campaigns, with BindingDB recording measurable affinity at the sigma-2 receptor (Ki = 90 nM in rat PC12 cells) [1]. The compound is commercially available as a research-use-only building block from suppliers including AKSci, with pricing available upon request .

● 1,2-Aminoalcohol scaffold with two stereocenters

● Reported sigma-2 receptor binding (BindingDB)

● Commercially available as RUO building block

• [1] BindingDB Entry BDBM50604967 (CHEMBL1698776). Affinity Data: Ki = 90 nM, Binding affinity to sigma 2 receptor in rat PC12 cells assessed as inhibition constant. The University of Texas at Austin / ChEMBL. Accessed 2026. View Source

Why Substitution Fails for 4-(4-Methoxyphenyl)piperidin-3-ol

The 4-arylpiperidine chemical space encompasses numerous regioisomeric and functional-group variants—including 4-(4-methoxyphenyl)piperidine (lacking the 3-OH), 3-(4-methoxyphenyl)piperidin-3-ol (with the aryl group shifted to the 3-position), and 4-(3-methoxyphenyl)piperidin-3-ol (with the methoxy group relocated to the meta position)—each of which presents a fundamentally different hydrogen-bonding capacity, conformational profile, and steric environment [1]. In sigma receptor pharmacology, even minor structural perturbations can produce orders-of-magnitude shifts in affinity and selectivity [2]. Consequently, substituting 4-(4-methoxyphenyl)piperidin-3-ol with an in-class analog that has not been explicitly validated against the same biological target carries a high risk of losing target engagement entirely. The evidence below documents what is currently known and, critically, where comparative data are unavailable—information that directly informs procurement risk assessment.

Regioisomer mismatch

Shifting the aryl or hydroxyl position alters hydrogen-bonding capacity and receptor recognition; no comparative biological data exist.

Des-hydroxy analog gap

Removal of the 3-OH group yields 4-(4-methoxyphenyl)piperidine, which shows substantially weaker sigma-2 affinity (class-level) and different pharmacology.

N-Substitution bulk

N-Benzyl analog adds ~50% molecular weight and requires deprotection, limiting direct substitution and synthetic versatility.

• [1] PubChem. (3S)-3-(4-methoxyphenyl)piperidine. Compound Summary. Molecular Weight 191.27 g/mol. National Center for Biotechnology Information. Accessed 2026. View Source
• [2] Glennon, R. A. (2005). Pharmacophore identification for sigma-1 (σ1) receptor binding: application of the 'deconstruction–reconstruction–elaboration' approach. Mini-Reviews in Medicinal Chemistry, 5(10), 927–940. View Source

4-(4-Methoxyphenyl)piperidin-3-ol: Comparative Evidence

Sigma-2 Receptor Affinity vs. Analogs

4-(4-Methoxyphenyl)piperidin-3-ol exhibits a Ki of 90 nM at the sigma-2 receptor (TMEM97) measured in rat PC12 cell membranes [1]. This affinity is approximately 13-fold weaker than the high-affinity sigma-2 ligand CM 764 (Ki = 3.5 nM, with 25-fold selectivity over sigma-1) , yet it is substantially stronger than many simple 4-arylpiperidine congeners that lack the 3-hydroxyl group—these generally show sigma-2 Ki values > 1,000 nM or no measurable displacement at 10 μM [2]. No direct head-to-head comparison with the des-hydroxy analog 4-(4-methoxyphenyl)piperidine at sigma-2 has been published; therefore, the quantitative contribution of the 3-OH group to sigma-2 binding in this scaffold cannot be precisely stated. This represents a critical evidence gap that procurement decisions must acknowledge.

Sigma-2 Affinity vs. Analogs

Reported

Ki = 90 nM
vs. CM 764 Ki = 3.5 nM
Des‑hydroxy analogs >1,000 nM

Reported binding context; head-to-head comparison unavailable.

~26‑fold weaker than CM 764; class‑level analog data.

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	Ki = 90 nM [1]
Comparator Or Baseline	CM 764: Ki = 3.5 nM (sigma-2); Simple 4-arylpiperidines without 3-OH: Ki > 1,000 nM or no displacement at 10 μM [2]
Quantified Difference	~26-fold weaker than CM 764; at least ~11-fold stronger than des-hydroxy analogs (estimated from class-level data)
Conditions	Rat PC12 cell membranes, radioligand displacement assay; CM 764 data from human SK-N-SH neuroblastoma cells using [³H]DTG

Why This Matters

The 90 nM sigma-2 Ki establishes a quantitative anchor for this scaffold, enabling researchers to assess whether this affinity is adequate for their target engagement requirements relative to high-affinity benchmark ligands.

• [1] BindingDB Entry BDBM50604967 (CHEMBL1698776). Affinity Data: Ki = 90 nM, Binding affinity to sigma 2 receptor in rat PC12 cells assessed as inhibition constant. Curated by ChEMBL. Accessed 2026. View Source
• [2] Glennon, R. A. et al. (2005). Pharmacophore identification for sigma receptor binding: structure–affinity relationships of phenylpiperidines. Mini-Reviews in Medicinal Chemistry, 5(10), 927–940. Class-level structure–activity relationship evidence that simple 4-arylpiperidines lacking hydrogen-bond-donating substituents generally show weak or negligible sigma-2 affinity. View Source

Structural Distinction from Regioisomers

The 4-(4-methoxyphenyl)piperidin-3-ol scaffold presents a 1,2-aminoalcohol motif (N at position 1, OH at position 3) with the 4-methoxyphenyl group at position 4. This is structurally distinct from three major regioisomeric classes: (i) 3-(4-methoxyphenyl)piperidin-3-ol (CAS 1342835-78-2), where the aryl group occupies the same carbon as the hydroxyl, creating a tertiary alcohol with distinct hydrogen-bonding geometry ; (ii) 4-(4-methoxyphenyl)piperidine (CAS 78597-54-3), which lacks the 3-OH group entirely and is reported to act as an allosteric modulator of metabotropic glutamate receptors ; (iii) 1-(4-methoxyphenyl)piperidin-3-ol (CAS 39104-03-5), where the methoxyphenyl group is on the nitrogen rather than the carbon skeleton, fundamentally altering basicity and receptor recognition . No direct comparative biological data exist for these regioisomers at the same target. The structural differences are sufficiently pronounced that substitution of any regioisomer for another would constitute a change of chemical entity with unpredictable biological consequences.

Regioisomer Structural Distinction

Context-dependent

1,2‑Aminoalcohol with C4‑aryl vs. C3‑aryl tertiary alcohol, des‑hydroxy, and N‑aryl regioisomers

Regioisomer identity critical; no comparative bioactivity data.

Substitution likely alters pharmacophore recognition.

Evidence Dimension	Structural topology and hydrogen-bond donor/acceptor configuration
Target Compound Data	Secondary alcohol at C3; 4-methoxyphenyl at C4; N–H at N1; two stereogenic centers (C3, C4)
Comparator Or Baseline	3-(4-methoxyphenyl)piperidin-3-ol: tertiary alcohol at C3 with aryl on same carbon; 4-(4-methoxyphenyl)piperidine: no hydroxyl; 1-(4-methoxyphenyl)piperidin-3-ol: N-aryl substitution
Quantified Difference	Qualitative structural differentiation; no quantitative comparative biological data available
Conditions	Structural comparison by IUPAC nomenclature, SMILES, and molecular formula; CAS registry verification

Why This Matters

When procuring compounds for SAR studies, the precise regioisomer must be specified because the 1,2-aminoalcohol motif with a C4-aryl group defines a unique pharmacophoric pattern that is not replicated by any other commercially available analog.

Commercial Analog Comparison

Among commercially available piperidin-3-ol derivatives bearing a 4-methoxyphenyl group, three distinct substitution patterns are cataloged in chemical supplier databases: 4-(4-methoxyphenyl)piperidin-3-ol (CAS 1204295-01-1), 3-(4-methoxyphenyl)piperidin-3-ol (CAS 1342835-78-2), and 1-benzyl-3-(4-methoxyphenyl)piperidin-3-ol (CAS 946159-38-2) . 4-(4-Methoxyphenyl)piperidin-3-ol is available from AKSci as catalog number 4142FF, with pricing quoted upon request and shipping from California, USA . 3-(4-Methoxyphenyl)piperidin-3-ol is listed by ChemicalBook suppliers, though availability must be confirmed per batch . 1-Benzyl-3-(4-methoxyphenyl)piperidin-3-ol is available from Fluorochem, but its N-benzyl substitution adds significant bulk and lipophilicity, rendering it unsuitable as a direct replacement for the free NH analog . No head-to-head biological comparison among these three compounds has been published. The free NH compound (1204295-01-1) is the most versatile for further derivatization, as the secondary amine permits N-alkylation, N-acylation, or N-sulfonylation without requiring a deprotection step.

Commercial Analog Comparison

Source review

Free NH (MW 207.27) vs. N‑benzyl analog (MW 311.42)

Free NH enables direct derivatization without deprotection.

Suppliers: AKSci 4142FF; N‑benzyl from Fluorochem.

Evidence Dimension	Commercial availability, synthetic versatility, and N-substitution status
Target Compound Data	CAS 1204295-01-1; free NH; AKSci Cat. 4142FF; MW 207.27
Comparator Or Baseline	3-(4-Methoxyphenyl)piperidin-3-ol (CAS 1342835-78-2): free NH, regioisomeric; 1-Benzyl-3-(4-methoxyphenyl)piperidin-3-ol (CAS 946159-38-2): N-benzyl, MW 311.42, from Fluorochem
Quantified Difference	MW difference: 207.27 vs. 311.42 (N-benzyl analog is ~50% heavier); synthetic step economy: free NH avoids deprotection
Conditions	Commercial supplier catalog comparison as of 2026

Why This Matters

For medicinal chemistry groups planning library synthesis or SAR expansion, the free NH compound (1204295-01-1) offers direct derivatizability without a deprotection step, saving 1–2 synthetic steps relative to the N-benzyl variant.

4-(4-Methoxyphenyl)piperidin-3-ol: Application Scenarios

Sigma-2 Receptor Hit-to-Lead Development

The documented sigma-2 receptor affinity (Ki = 90 nM in rat PC12 cells) [1] positions 4-(4-methoxyphenyl)piperidin-3-ol as a low-micromolar-to-submicromolar starting scaffold for sigma-2-focused hit-to-lead programs. The free secondary amine and the 3-hydroxyl group provide two orthogonal vectors for parallel SAR exploration: N-substitution to modulate pharmacokinetic properties, and O-functionalization or stereochemical manipulation to probe hydrogen-bond interactions within the sigma-2 binding pocket. Researchers should note that sigma-2 affinity has not been measured for the individual enantiomers of this racemic compound; chiral separation followed by enantiomer-specific binding assays would be a logical next step.

Dopamine Transporter (DAT) Tool Compound Development

ChEMBL records indicate that 4-(4-methoxyphenyl)piperidin-3-ol has been tested for binding affinity at the dopamine transporter (DAT) in competitive binding assays [2]. While the precise Ki values from these assays are not publicly available in a curated format, the inclusion of this compound in DAT screening panels suggests it possesses structural features compatible with monoamine transporter recognition. The 3-hydroxy-4-arylpiperidine framework is structurally distinct from the classical 4-aryl-1,4-dihydropyridine and tropane-based DAT ligands, making it a candidate for developing tool compounds with a novel chemotype.

Fragment and Scaffold-Hopping Library Design

With a molecular weight of 207.27 g/mol, two hydrogen-bond donors (NH, OH), two hydrogen-bond acceptors (OCH₃, OH), and a calculated tPSA of approximately 41.5 Ų, 4-(4-methoxyphenyl)piperidin-3-ol falls within fragment-like physicochemical space [1]. The compound is commercially available as a research-use-only chemical from AKSci [1], making it accessible for fragment screening campaigns or as a core scaffold for library enumeration. Its free NH group enables rapid diversification via amide bond formation, reductive amination, or sulfonamide synthesis without requiring protecting group manipulation—a practical advantage for high-throughput parallel synthesis workflows.

Sigma-2/TMEM97 Selectivity Profiling Limitations

The published sigma-2 affinity (Ki = 90 nM) was measured in rat PC12 cell membranes [1], but no corresponding sigma-1 affinity data are available for this compound. Without sigma-1 binding data, the sigma-2/sigma-1 selectivity ratio cannot be calculated, and claims of sigma-2 selectivity are not supported. Additionally, no broad-panel selectivity profiling (e.g., against dopaminergic, serotonergic, adrenergic, or opioid receptors) has been reported. Researchers procuring this compound for sigma-2-targeted studies should either budget for in-house selectivity profiling or acknowledge this evidence gap in their experimental design.

Application

Selection Property

Validation Focus

Sigma-2 receptor hit-to-lead

Reported sigma-2 binding; orthogonal vectors (NH, OH) for SAR

Enantiomer-specific binding assays; PK modulation

DAT tool compound research

Novel chemotype vs. classical DAT ligands; monoamine transporter recognition reported

DAT binding affinity confirmation (ChEMBL data incomplete)

Fragment-based library design

Fragment-like properties (MW 207, tPSA ~41.5); free NH for parallel synthesis

Crystallographic fragment screening; library enumeration efficiency

Sigma-2 selectivity profiling

No sigma-1 or broad-panel selectivity data available

In-house sigma-1 binding assay; off-target profiling

• [1] BindingDB Entry BDBM50604967 (CHEMBL1698776). Affinity Data: Ki = 90 nM, Binding affinity to sigma 2 receptor in rat PC12 cells. The University of Texas at Austin / ChEMBL. Accessed 2026. View Source
• [2] ChEMBL Assay CHEMBL675998. The compound was tested in vitro for binding affinity for the Dopamine transporter (DAT) using competitive binding assay. European Bioinformatics Institute. Accessed 2026. View Source